Cas no 13182-87-1 (4-2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethoxy-4-oxobutanoic acid)

• Product Name: 4-2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethoxy-4-oxobutanoic acid
• CAS No: 13182-87-1
• MF: C₁₀H₁₃N₃O₆
• MW: 271.226722478867
• CID: 195694
• PubChem ID: 83212
• Update Time: 2025-04-19

4-2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethoxy-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,1-[2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl] ester
• [2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl] hydrogen succinate
• 4-[2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethoxy]-4-oxobutanoic acid
• 4-[2-(2-methyl-5-nitroimidazol-1-yl)ethoxy]-4-oxobutanoic acid
• Einecs 236-130-1
• Metronidazolehemisuccinate
• metronidazole monosuccinate
• Butanedioic acid, mono(2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl) ester
• Butanedioic acid hydrogen 4-[2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl] ester
• (2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethyl) hydrogen succinate
• Metronidazolmonosuccinat
• APPATXNXXOVPAY-UHFFFAOYSA-N
• 13182-87-1
• DTXSID00157220
• FT-0682988
• 4-(2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethoxy)-4-oxobutanoic acid
• 4-(2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethoxy)-4-oxobutanoicacid
• NS00024175
• AKOS002273919
• METRONIDAZOLE HEMISUCCINATE
• CS-0337868
• 4-[2-(2-Methyl-5-nitro-1h-imidazol-1-yl)ethoxy]-4-oxobutanoicacid
• DB-195183
• 4-2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethoxy-4-oxobutanoic acid

• MDL： MFCD00425441
• Inchi： 1S/C10H13N3O6/c1-7-11-6-8(13(17)18)12(7)4-5-19-10(16)3-2-9(14)15/h6H,2-5H2,1H3,(H,14,15)
• InChI Key： APPATXNXXOVPAY-UHFFFAOYSA-N
• SMILES： O(C(CCC(=O)O)=O)CCN1C(=CN=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 271.08000
• Monoisotopic Mass: 271.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.3
• Topological Polar Surface Area: 127A^2

Experimental Properties

• Density: 1.47
• Boiling Point: 555.6°C at 760 mmHg
• Flash Point: 289.8°C
• Refractive Index: 1.596
• PSA: 127.24000
• LogP: 1.03090

4-2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethoxy-4-oxobutanoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles